ethyl 3-cyano-2-(2-(phenylsulfonyl)acetamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate

• IUPAC Name: ethyl 2-[[2-(benzenesulfonyl)acetyl]amino]-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate
• InChI: InChI=1S/C19H19N3O5S2/c1-2-27-19(24)22-9-8-14-15(10-20)18(28-16(14)11-22)21-17(23)12-29(25,26)13-6-4-3-5-7-13/h3-7H,2,8-9,11-12H2,1H3,(H,21,23)
• InChI Key: XSMXBTVQBRIWIB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC2=C(C1)SC(=C2C#N)NC(=O)CS(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C19H19N3O5S2
• Molecular Weight: 433.5 g/mol

Description

Ethyl 3-cyano-2-(2-(phenylsulfonyl)acetamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate is a useful research compound. Its molecular formula is C19H19N3O5S2 and its molecular weight is 433.5. The purity is usually 95%.
BenchChem offers high-quality ethyl 3-cyano-2-(2-(phenylsulfonyl)acetamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about ethyl 3-cyano-2-(2-(phenylsulfonyl)acetamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Inhibition of Human Neutrophil Elastase (hNE)

. hNE is a serine proteinase involved in various inflammatory processes and diseases, such as Acute Respiratory Distress Syndrome (ARDS). .

Antibacterial Applications

Derivatives of benzenesulfonic acid, which include the core structure of this compound, have been widely used as antibacterial agents . .

Antitumor Activity

Sulfonamides, a class to which this compound belongs, have shown antitumor effects . .

Antiviral Effects

The compound’s structural relatives have been found to exhibit antiviral properties . .

Treatment of Central Nervous System Disorders

Compounds with a benzenesulfonic acid moiety have been indicated for the treatment of various central nervous system disorders , including Alzheimer’s disease. .

Anti-inflammatory Activity

The compound has been associated with anti-inflammatory activities . .

Mechanism of Action

Target of Action

It’s known that sulfonamides, a group to which this compound belongs, are widely used as antibacterial drugs . They typically inhibit the enzyme dihydropteroate synthase, which is involved in the synthesis of folic acid, a crucial component for bacterial growth and reproduction .

Mode of Action

By binding to the enzyme’s active site, they prevent PABA from being converted into dihydropteroate, a precursor of folic acid, thereby inhibiting bacterial growth .

Biochemical Pathways

The compound likely affects the folic acid synthesis pathway in bacteria, given its structural similarity to other sulfonamides . By inhibiting the production of folic acid, it disrupts the synthesis of nucleotides, which are essential for DNA replication. This leads to the cessation of bacterial growth and reproduction .

Pharmacokinetics

Sulfonamides are generally well-absorbed in the gastrointestinal tract, widely distributed in body tissues, metabolized in the liver, and excreted in the urine .

Result of Action

The result of the compound’s action would be the inhibition of bacterial growth and reproduction due to the disruption of folic acid synthesis . This could potentially lead to the death of the bacteria, depending on the concentration of the drug and the susceptibility of the bacteria .